![molecular formula C22H16Cl2N4O14P2S2 B1148316 2,7-Naphthalenedisulfonic acid, 3,6-bis[(4-chloro-2-phosphonophenyl)azo]-4,5-dihydroxy- CAS No. 1914-99-4](/img/structure/B1148316.png)
2,7-Naphthalenedisulfonic acid, 3,6-bis[(4-chloro-2-phosphonophenyl)azo]-4,5-dihydroxy-
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Description
Synthesis Analysis
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The physical and chemical properties of this compound are not detailed in the sources retrieved .Scientific Research Applications
Colorimetric Detection of ATP
Chlorophosphonazo III (CPA) has been used in the colorimetric detection of adenosine 5-triphosphate (ATP) in 100% aqueous media . This was achieved using the complex of CPA with Mg2+ in a 2:1 stoichiometric ratio (CPA2-Mg2+) through the regeneration of CPA by the binding of ATP to Mg2+. The solution of the complex with ATP exhibited a color change from blue to purple which can be detected by the naked eye .
2. Spectrophotometric Determination of Alkaline Earth Metals CPA is a highly sensitive reagent and can be used for the spectrophotometric determination of alkaline earth metals .
3. Spectrophotometric Determination of Zirconium, Titanium, Thorium, and Scandium CPA can be used for the spectrophotometric determination of zirconium, titanium, thorium, and scandium .
4. Extractant for Micromolar Concentrations of Nd (III), Th (IV), and U (VI) CPA finds application as an extractant, along with 1-butanol as solvent, for determination of micromolar concentrations of Nd (III), Th (IV), and U (VI) in brine .
Use in Disposable Optical Sensor
CPA was used as a chromogenic agent along with PVC, during the determination of calcium via a disposable optical sensor .
Safety And Hazards
Future Directions
properties
IUPAC Name |
3,6-bis[(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxynaphthalene-2,7-disulfonic acid | |
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InChI |
InChI=1S/C22H16Cl2N4O14P2S2/c23-10-1-3-12(14(7-10)43(31,32)33)25-27-19-16(45(37,38)39)5-9-6-17(46(40,41)42)20(22(30)18(9)21(19)29)28-26-13-4-2-11(24)8-15(13)44(34,35)36/h1-8,29-30H,(H2,31,32,33)(H2,34,35,36)(H,37,38,39)(H,40,41,42) | |
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InChI Key |
LMBABJNSZGKTBA-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC(=C(C=C1Cl)P(=O)(O)O)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)N=NC4=C(C=C(C=C4)Cl)P(=O)(O)O)O)O | |
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Molecular Formula |
C22H16Cl2N4O14P2S2 | |
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DSSTOX Substance ID |
DTXSID5062057 | |
Record name | Dichlorophosphonoazo III | |
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Molecular Weight |
757.4 g/mol | |
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Product Name |
Chlorophosphonazo III | |
CAS RN |
1914-99-4 | |
Record name | Chlorophosphonazo III | |
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Record name | 2,7-Naphthalenedisulfonic acid, 3,6-bis[2-(4-chloro-2-phosphonophenyl)diazenyl]-4,5-dihydroxy- | |
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Record name | 3,6-bis[(4-chloro-2-phosphonophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulphonic acid | |
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